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Compound of Interest

Compound Name: 2-Chloro-4-sulfamoylbenzoic acid
CAS No.: 53250-84-3
Cat. No.: B1355073
- J

2-Chloro-4-sulfamoylbenzoic acid is a compound of significant interest within the realms of
pharmaceutical research and development. Its structural motifs, including a chlorinated benzoic
acid and a sulfonamide group, make it a valuable building block in the synthesis of various
therapeutic agents. However, the very reactivity that makes this compound a useful synthetic
precursor also necessitates a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols. This guide is intended for researchers, scientists,
and drug development professionals, providing a comprehensive overview of the safety and
handling precautions for 2-Chloro-4-sulfamoylbenzoic acid, drawing upon established data
for structurally analogous compounds to ensure a robust margin of safety in the laboratory.

Due to the absence of a specific Safety Data Sheet (SDS) for 2-Chloro-4-sulfamoylbenzoic
acid, this guide has been meticulously compiled by extrapolating data from closely related
compounds, including 4-sulfamoylbenzoic acid and 4-chloro-3-sulfamoylbenzoic acid. This
approach allows for a scientifically grounded assessment of the potential hazards and the
formulation of comprehensive safety recommendations.

Section 1: Hazard Identification and Risk
Assessment

Based on the analysis of its constituent functional groups and data from analogous
compounds, 2-Chloro-4-sulfamoylbenzoic acid is anticipated to present the following
hazards:
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» Skin Irritation: Causes skin irritation upon contact.[1][2][3][4] Prolonged or repeated exposure
can lead to dermatitis.

» Serious Eye Irritation: Poses a significant risk of serious eye irritation.[1][2][3][4] Direct
contact can cause redness, pain, and potential damage to the cornea.

e Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[1][3]
Symptoms can include coughing, sneezing, and shortness of breath.

o Harmful if Swallowed: While specific toxicity data is unavailable, accidental ingestion may be
harmful.[5]

It is also important to note that sulfonamides as a class can cause allergic reactions in
sensitized individuals.[5]

| Classification (Predicted]

Hazard Class Category
Skin Irritation 2
Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)

Hazard Pictogram:

Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

e H335: May cause respiratory irritation.[3]
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Section 2: Engineering Controls and Personal
Protective Equipment (PPE) - A Multi-Layered
Approach to Safety

A proactive approach to safety is paramount when handling 2-Chloro-4-sulfamoylbenzoic
acid. This involves a combination of robust engineering controls and appropriate personal
protective equipment to minimize exposure.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to contain the hazard at its source. For 2-
Chloro-4-sulfamoylbenzoic acid, which is a solid powder, the main risk is the generation and
inhalation of dust.

» Ventilation: All handling of this compound should be conducted in a well-ventilated area.[1][4]
A laboratory fume hood or other local exhaust ventilation is essential to keep airborne
concentrations below exposure limits.[6]

e Enclosure: For procedures with a higher potential for dust generation, such as weighing or
transfer of large quantities, the use of a glove box or other ventilated enclosure is
recommended.

Personal Protective Equipment (PPE): The Essential
Barrier

PPE provides a crucial barrier between the researcher and the chemical. The following PPE is
mandatory when handling 2-Chloro-4-sulfamoylbenzoic acid:

o Eye and Face Protection: Chemical safety goggles are required at all times.[1] For tasks with
a higher risk of splashing, a face shield should be worn in addition to goggles.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[1] Gloves should be
inspected for any signs of degradation before use and disposed of properly after handling
the compound.
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o Lab Coat: A full-sleeved lab coat is necessary to protect street clothing and skin from
accidental contamination.[1]

o Apron: For larger scale work, a chemical-resistant apron is also recommended.[1]

» Respiratory Protection: In situations where engineering controls may not be sufficient to
control airborne dust, a NIOSH-approved particulate respirator (e.g., N95) should be used.[1]

[6]
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Caption: Recommended PPE for handling 2-Chloro-4-sulfamoylbenzoic acid.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory
environment.

Handling

e Avoid Dust Formation: Handle the compound in a manner that minimizes the generation of
dust.[7][8]

e Grounding: All equipment used when handling the product must be grounded to prevent
static discharge, which could ignite fine dust particles.[1][5]
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» Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[1]

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][8]
e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1][9]

o Temperature: Store at room temperature.[1]

Section 4: Emergency Procedures - Preparedness
and Response

In the event of an emergency, a swift and informed response is crucial.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.

o Skin Contact: Immediately wash skin with plenty of soap and water.[1][4] Remove
contaminated clothing and wash it before reuse.[1][4] If skin irritation occurs, seek medical
attention.[1][4]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1][4] If you feel unwell, call a poison center or doctor.[1]

 Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water.[4] Seek medical attention.
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Exposure to 2-Chloro-4-sulfamoylbenzoic acid
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Caption: First-aid response for exposure to 2-Chloro-4-sulfamoylbenzoic acid.

Fire-Fighting Measures
o Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[5][6]

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of
carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen chloride.[5]

[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Accidental Release Measures

» Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection, to prevent contact with the dust.[6]

» Environmental Precautions: Prevent the material from entering drains or waterways.[6]
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o Cleanup Procedures: Carefully sweep up the spilled material and place it into a suitable,
labeled container for disposal.[8][11] Avoid generating dust during cleanup.[5]

Section 5: Disposal Considerations

All waste materials should be handled in accordance with local, state, and federal regulations.
[5] It may be necessary to dispose of this compound as a hazardous waste.[11] Contact a
licensed professional waste disposal service to ensure proper disposal.[6]

Section 6: Toxicological Information (Based on
Analogous Compounds)

While specific toxicological data for 2-Chloro-4-sulfamoylbenzoic acid is not available, the
information from similar compounds suggests the following:

o Acute Toxicity: Likely to be harmful if swallowed.[5]

e Carcinogenicity: Not classified as a carcinogen.

« Mutagenicity: No data available.[6]

o Reproductive Toxicity: No data available.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1355073#safety-and-handling-precautions-for-2-
chloro-4-sulfamoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1355073#safety-and-handling-precautions-for-2-chloro-4-sulfamoylbenzoic-acid
https://www.benchchem.com/product/b1355073#safety-and-handling-precautions-for-2-chloro-4-sulfamoylbenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1355073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

